Cas no 2228227-81-2 (4-amino-1,1-dimethoxybutan-2-one)

• Product Name: 4-amino-1,1-dimethoxybutan-2-one
• CAS No: 2228227-81-2
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 6083477
• PubChem ID: 165707550
• Update Time: 2025-05-24

4-amino-1,1-dimethoxybutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1,1-dimethoxybutan-2-one
• 2228227-81-2
• EN300-1738151

• Inchi： 1S/C6H13NO3/c1-9-6(10-2)5(8)3-4-7/h6H,3-4,7H2,1-2H3
• InChI Key： ADUJQOJPWWCSHR-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCN)=O)OC

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on 4-amino-1,1-dimethoxybutan-2-one

Introduction to 4-amino-1,1-dimethoxybutan-2-one (CAS No. 2228227-81-2)

4-amino-1,1-dimethoxybutan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228227-81-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework with both amino and methoxy functional groups, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of biologically active molecules.

The structural motif of 4-amino-1,1-dimethoxybutan-2-one consists of a four-carbon backbone with an amino group (-NH₂) at the terminal carbon and two methoxy groups (-OCH₃) at the first carbon. This configuration imparts a high degree of reactivity, making it a valuable intermediate in various chemical transformations. The presence of both electron-donating and electron-withdrawing groups facilitates diverse synthetic pathways, including nucleophilic additions, condensation reactions, and cyclization processes.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with similar structural features due to their potential as scaffolds for drug discovery. The 4-amino-1,1-dimethoxybutan-2-one framework aligns well with this trend, as it can be modified to produce derivatives with enhanced pharmacological properties. For instance, researchers have explored its utility in synthesizing novel kinase inhibitors and other therapeutic agents targeting metabolic disorders.

One of the most compelling aspects of 4-amino-1,1-dimethoxybutan-2-one is its role in the synthesis of complex molecules through multi-step organic transformations. Its versatility allows chemists to construct intricate structures with precision, which is crucial for developing high-affinity binders for biological targets. The compound’s ability to undergo selective reactions while maintaining its core functionality makes it an indispensable tool in medicinal chemistry laboratories.

The chemical reactivity of 4-amino-1,1-dimethoxybutan-2-one is further enhanced by its solubility characteristics. Being relatively soluble in both polar and non-polar solvents, it can be easily incorporated into various reaction media, facilitating its use in industrial-scale synthesis. This property is particularly advantageous when scaling up laboratory-scale reactions to manufacturing processes.

Recent advancements in computational chemistry have also highlighted the significance of 4-amino-1,1-dimethoxybutan-2-one as a key intermediate. Molecular modeling studies suggest that derivatives of this compound exhibit promising binding affinities for certain protein targets. These findings have spurred further research into optimizing its structure for improved bioavailability and reduced toxicity.

The synthesis of 4-amino-1,1-dimethoxybutan-2-one itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences with multiple purification steps, which can be time-consuming and yield-limiting. However, recent innovations in catalytic processes have enabled more efficient routes to this compound, reducing the number of synthetic steps and improving overall yields.

In conclusion, 4-amino-1,1-dimethoxybutan-2-one (CAS No. 2228227-81-2) represents a cornerstone in contemporary organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it an invaluable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in the chemical sciences is set to grow even further.